Cas no 2171948-29-9 (2-1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile)
2-1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties
Names and Identifiers
-
- EN300-1598529
- 2-[1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
- 2171948-29-9
- 2-1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile
-
- Inchi: 1S/C11H18N4O2/c1-9(7-16-2)6-15-11(8-17-3)10(4-5-12)13-14-15/h9H,4,6-8H2,1-3H3
- InChI Key: AMMGICNGYYHLEQ-UHFFFAOYSA-N
- SMILES: O(C)CC(C)CN1C(COC)=C(CC#N)N=N1
Computed Properties
- Exact Mass: 238.14297583g/mol
- Monoisotopic Mass: 238.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 7
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 73Ų
2-1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1598529-0.05g |
2-[1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2171948-29-9 | 0.05g |
$1620.0 | 2023-07-10 | ||
| Enamine | EN300-1598529-0.1g |
2-[1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2171948-29-9 | 0.1g |
$1697.0 | 2023-07-10 | ||
| Enamine | EN300-1598529-0.25g |
2-[1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2171948-29-9 | 0.25g |
$1774.0 | 2023-07-10 | ||
| Enamine | EN300-1598529-0.5g |
2-[1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2171948-29-9 | 0.5g |
$1851.0 | 2023-07-10 | ||
| Enamine | EN300-1598529-1.0g |
2-[1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2171948-29-9 | 1.0g |
$1929.0 | 2023-07-10 | ||
| Enamine | EN300-1598529-2.5g |
2-[1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2171948-29-9 | 2.5g |
$3782.0 | 2023-07-10 | ||
| Enamine | EN300-1598529-5.0g |
2-[1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2171948-29-9 | 5.0g |
$5594.0 | 2023-07-10 | ||
| Enamine | EN300-1598529-10.0g |
2-[1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2171948-29-9 | 10.0g |
$8295.0 | 2023-07-10 | ||
| Enamine | EN300-1598529-50mg |
2-[1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2171948-29-9 | 50mg |
$1620.0 | 2023-09-23 | ||
| Enamine | EN300-1598529-100mg |
2-[1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-yl]acetonitrile |
2171948-29-9 | 100mg |
$1697.0 | 2023-09-23 |
2-1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile
Chemical Compound CAS No. 2171948-29-9: 2-(3-Methoxy-2-Methylpropyl)-5-(Methoxymethyl)-1H-1,2,3-Triazol-4-Ylacetonitrile
The chemical compound with CAS No. 2171948-29-9, known as 2-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of triazoles, which are heterocyclic aromatic compounds widely used in pharmaceuticals, agrochemicals, and materials science due to their unique chemical properties and stability.
The structure of this compound is characterized by a triazole ring at its core, substituted with a methoxymethyl group at position 5 and a cyanomethyl group at position 4. Additionally, the triazole ring is further substituted with a 3-methoxy-2-methylpropyl group at position 1. These substituents contribute to the compound's reactivity, solubility, and bioavailability, making it an attractive candidate for drug design and development.
Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry. For instance, research has shown that the presence of a triazole ring can enhance the pharmacokinetic properties of drugs by improving their absorption and reducing their metabolism. The cyanomethyl group in this compound is particularly interesting as it can act as a bioisostere for other functional groups, potentially leading to novel therapeutic agents.
The synthesis of this compound involves a multi-step process that typically includes the formation of the triazole ring via a click reaction or other cyclization methods. The substitution patterns are carefully controlled to ensure high purity and consistency in the final product. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to characterize the compound and confirm its structure.
In terms of applications, this compound has shown promise in the field of antiviral drug development. Preclinical studies have demonstrated that it exhibits potent activity against certain viral strains by targeting key viral enzymes. Additionally, its ability to penetrate cellular membranes efficiently makes it a strong candidate for delivery systems in targeted therapies.
The environmental impact of this compound has also been a subject of recent research. Studies indicate that it has low toxicity to aquatic organisms under standard laboratory conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and human health.
In conclusion, CAS No. 2171948-29-9 represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and biological applications, positions it as a key player in future scientific innovations.
2171948-29-9 (2-1-(3-methoxy-2-methylpropyl)-5-(methoxymethyl)-1H-1,2,3-triazol-4-ylacetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)